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Compound of Interest

Compound Name: 4-Bromo-4'-vinylbiphenyl!

Cat. No.: B15250904

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-4'-vinylbiphenyl, a
functionalized biphenyl derivative with significant potential in polymer chemistry, materials
science, and as an intermediate in organic synthesis. This document details its synthesis,
commercial availability of its precursors, and its potential applications, with a focus on providing
practical information for research and development.

Chemical Properties and Structure

4-Bromo-4'-vinylbiphenyl is an aromatic compound featuring a biphenyl backbone,
substituted with a bromine atom at the 4-position and a vinyl group at the 4'-position. This
structure provides a unique combination of reactivity, allowing for further functionalization
through reactions involving the bromine atom (e.g., cross-coupling reactions) and
polymerization or other additions at the vinyl group.

Table 1: Physicochemical Properties of 4-Bromo-4'-vinylbiphenyl and Related Compounds
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Molecular . -
Compound CAS Molecular . Melting Boiling
Weight ( . .
Name Number Formula Point (°C) Point (°C)
g/mol )
4-
Bromobiphen  92-66-0 C12H9Br 233.10 82-86 310
vl
4-Bromo-4'-
) Not readily Not readily
formylbiphen 50670-51-4 C13HsBro 261.12 ] )
available available
vl
4-Bromo-4'- Not readily Not readily Not readily
] ] ] C14H11Br 259.14 ] ]
vinylbiphenyl available available available
4-
] ] 2350-89-2 Ci4H12 180.25 118-120 295-298
Vinylbiphenyl

Note: Some data for 4-Bromo-4'-vinylbiphenyl and its direct precursor is not readily available

in public databases and may require experimental determination.

Commercial Availability and Suppliers

Direct commercial availability of 4-Bromo-4'-vinylbiphenyl is limited, suggesting it is primarily

available through custom synthesis. However, its key precursor, 4-bromobiphenyl, is widely

available from numerous chemical suppliers. Researchers can procure this starting material

and synthesize 4-Bromo-4'-vinylbiphenyl in the laboratory.

Table 2: Selected Suppliers of 4-Bromobiphenyl
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. . . Available
Supplier Country/Region Purity .
Quantities
Sigma-Aldrich Global >98% Grams to Kilograms
Alfa Aesar (Thermo .
) o Global 99% Grams to Kilograms
Fisher Scientific)
TCI America USA >98.0% Grams to Kilograms
SARA Research & ] ) ) ) )
India High Purity Inquire for details
Development Centre
REDDY N REDDY ) 1 kg, 5 kg, 10 kg,
Hyderabad, India 98%
PHARMACEUTICALS 25kg and 1 MT
) ) ) 1 kg, 5 kg, 10 kg,
JSK Chemicals Guijarat, India 99%
25kg and 1 MT
Boron Molecular Australia Inquire for details Inquire for details

Note: This is not an exhaustive list. Researchers should verify availability and purity with
specific suppliers.

For custom synthesis of 4-Bromo-4'-vinylbiphenyl, companies specializing in custom
chemical manufacturing can be contacted.

Synthesis of 4-Bromo-4'-vinylbiphenyl

A facile and effective two-step synthesis for 4-Bromo-4'-vinylbiphenyl has been reported,
starting from commercially available 4-bromobiphenyl.[1][2] The synthetic route involves a
Friedel-Crafts formylation followed by a Wittig reaction.
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Friedel-Crafts Formylation Wittig Reaction

4-Bromobiphenyl (TiCl4, CI2CHOCH3) \(A—Bromo—4'—formylbiphenyl) (CH3P(C6H5)3Br, KOC(CH3)3) \k4—Bromo—4'—vinylbiphenyl)

Step 1: Friedel-Crafts Formylation

Dissolve 4-Bromobiphenyl
in CH2CI2

Cool to 0°C

Add TiCl4

Add CI2CHOCH3

React for 24h at RT

Quench and Hydrolyze

Purify 4-Bromo-4'-formylbiphenyl

Intermediate Product

Step 2: Wittig Reaction

Prepare Wittig Reagent

React with 4-Bromo-4'-formylbiphenyl

Reaction Work-up

Purify 4-Bromo-4'-vinylbiphenyl
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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